Cas no 2137458-88-7 (2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid)

• Product Name: 2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid
• CAS No: 2137458-88-7
• MF: C₁₁H₁₉ClN₂O₃
• MW: 262.733162164688
• CID: 5255449
• PubChem ID: 165440343
• Update Time: 2025-11-01

2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid
• 2137458-88-7
• EN300-377603
• 2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid

• Inchi： 1S/C11H19ClN2O3/c12-4-1-10(15)14-5-2-8(3-6-14)7-9(13)11(16)17/h8-9H,1-7,13H2,(H,16,17)
• InChI Key： ZQESYIFLIPYALW-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCC(CC(C(=O)O)N)CC1)=O

Computed Properties

• Exact Mass: 262.1084202g/mol
• Monoisotopic Mass: 262.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid

Professional Introduction to 2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic Acid (CAS No. 2137458-88-7)

2-Amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137458-88-7, has garnered attention due to its structural complexity and potential therapeutic properties. The molecule features a piperidine ring linked to a propanoic acid moiety, with an amino group at the second carbon position and a chloropropanoyl substituent at the first carbon of the piperidine ring. Such a configuration suggests versatile reactivity, making it a valuable scaffold for drug design.

The synthesis of 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and cyclization processes. The presence of the chloropropanoyl group introduces a reactive site for further functionalization, enabling the attachment of various pharmacophores. This flexibility is particularly advantageous in medicinal chemistry, where structural modifications can fine-tune biological activity and pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have been widely studied for their role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The specific arrangement of atoms in 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid positions it as a promising candidate for developing novel therapeutic agents. For instance, modifications at the piperidine ring can influence receptor binding affinity, while the amino and carboxylic acid groups provide opportunities for salt formation and solubility enhancement.

Current research in the field of drug discovery increasingly emphasizes the importance of structure-activity relationships (SARs). Computational modeling and high-throughput screening techniques have been instrumental in identifying lead compounds with desirable properties. The structural features of 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid, such as its chirality and hydrogen bonding potential, make it an attractive candidate for further investigation using these methodologies. By systematically varying substituents and exploring different analogs, researchers can uncover new pharmacological entities with improved efficacy and reduced side effects.

The compound’s utility extends beyond its potential as a drug intermediate. It can also serve as a building block for more complex molecules, allowing chemists to construct intricate scaffolds with tailored properties. For example, appending hydrophobic or hydrophilic groups to the existing structure can modulate membrane permeability or target specificity. This adaptability underscores the importance of having versatile intermediates like 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid in synthetic chemistry libraries.

In addition to its synthetic value, this compound has shown promise in preclinical studies as part of larger drug candidates. Researchers have leveraged its framework to develop molecules targeting neurological disorders, infectious diseases, and metabolic conditions. While 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid itself may not be directly administered to patients, its role as a precursor highlights its significance in translational medicine. The ability to efficiently synthesize such intermediates is crucial for accelerating the drug development pipeline.

The chemical properties of this compound also make it suitable for use in material science applications beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions could be exploited in catalysis or sensing technologies. Furthermore, the presence of functional groups like amino and carboxylic acids allows for polymerization or cross-linking reactions, opening doors to applications in biodegradable materials or coatings.

The safety profile of 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid is another critical consideration during development. While preliminary studies suggest moderate solubility and stability under standard conditions, comprehensive toxicological assessments are necessary before any clinical application can be considered. Collaborative efforts between chemists and toxicologists are essential to ensure that derivatives derived from this scaffold meet stringent safety standards.

The future direction of research on this compound will likely involve exploring novel synthetic routes and expanding its biological evaluation. Advances in green chemistry principles may also influence how it is produced, emphasizing sustainable methodologies that minimize waste and energy consumption. As computational tools continue to improve, virtual screening techniques will play an increasingly pivotal role in identifying promising derivatives before experimental validation.

In conclusion, 2-amino-3-[1-(3-chloropropanoyl)piperidin-4-yl]propanoic acid (CAS No. 2137458-88-7) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug design while also serving as a versatile intermediate in synthetic chemistry. Continued investigation into its properties promises to yield valuable insights that could benefit both academia and industry alike.